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Compound of Interest

Compound Name: 4-(tert-Butyl)-2,6-difluorophenol

Cat. No.: B13684805

CAS Number: 953091-22-0

This technical guide provides a comprehensive overview of the available scientific and
technical information for 4-(tert-Butyl)-2,6-difluorophenol. The document is intended for
researchers, scientists, and professionals in drug development, offering a centralized resource
for this compound's properties and potential applications.

Chemical and Physical Properties

While extensive experimental data for 4-(tert-Butyl)-2,6-difluorophenol is not readily available
in the public domain, a range of physicochemical properties has been calculated and is

presented below. These computed values offer valuable insights into the compound's expected
behavior.

Table 1: Physicochemical Properties of 4-(tert-Butyl)-2,6-difluorophenol
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Property Value Source
Molecular Formula C10H12F20 PubChem
Molecular Weight 186.20 g/mol PubChem[1]
CAS Number 953091-22-0 PubChem[1]
IUPAC Name 4-(tert-butyl)-2,6-difluorophenol  PubChem][1]
XLogP3-AA (LogP) 3.4 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 3 PubChem[1]
Rotatable Bond Count 1 PubChem[1]
Exact Mass 186.08562133 Da PubChem[1]
Topological Polar Surface Area  20.2 A2 PubChem[1]

Melting Point Data not available -
Boiling Point Data not available -
Density Data not available -
Solubility Data not available -

Safety and Handling

A specific Safety Data Sheet (SDS) for 4-(tert-Butyl)-2,6-difluorophenol was not found during
the literature search. Therefore, it is imperative to handle this compound with the utmost care,
assuming it may be hazardous. General safety precautions for handling laboratory chemicals
should be strictly followed.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis specifically for 4-
(tert-Butyl)-2,6-difluorophenol are not readily available in published literature. Researchers
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should adapt general methods for the synthesis of substituted phenols, followed by standard
analytical techniques for characterization.
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Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-(tert-Butyl)-2,6-
difluorophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13684805#4-tert-butyl-2-6-difluorophenol-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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